Cas no 847838-33-9 (2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide
• CAS No: 847838-33-9
• MF: C₂₃H₁₅N₃O₆
• MW: 429.381705522537
• CID: 5878281
• PubChem ID: 92931454
• Update Time: 2025-09-18

2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide
• 847838-33-9
• EN300-26607933
• (Z)-2-Cyano-3-(6-nitro-1,3-benzodioxol-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide
• Z44323507

• Inchi： 1S/C23H15N3O6/c24-13-16(10-15-11-21-22(31-14-30-21)12-19(15)26(28)29)23(27)25-18-8-4-5-9-20(18)32-17-6-2-1-3-7-17/h1-12H,14H2,(H,25,27)/b16-10-
• InChI Key： OGXIMKABRYMKFL-YBEGLDIGSA-N
• SMILES： O1COC2C=C(C(/C=C(/C#N)\C(NC3=CC=CC=C3OC3C=CC=CC=3)=O)=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 429.09608521g/mol
• Monoisotopic Mass: 429.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide

Introduction to 2-Cyano-3-(6-Nitro-1,3-Dioxaindan-5-yl)-N-(2-Phenoxyphenyl)prop-2-enamide (CAS No. 847838-33-9)

2-Cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide, with the CAS number 847838-33-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a nitro-substituted dioxaindan ring, and a phenoxyphenyl moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The cyano group in the compound is known for its ability to enhance the electronic properties and reactivity of molecules. In the context of medicinal chemistry, this group can influence the pharmacokinetic properties of drugs, such as their solubility and metabolic stability. The 6-nitro-1,3-dioxaindan ring is a particularly interesting structural element due to its potential to modulate biological activities. Nitro groups are often associated with increased lipophilicity and can affect the binding affinity of molecules to their target receptors.

The phenoxyphenyl moiety in 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide adds further complexity to the molecule. Phenolic compounds are known for their antioxidant properties and can play a role in reducing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. The presence of this moiety may also influence the compound's ability to cross biological membranes and interact with specific cellular targets.

Recent studies have explored the potential therapeutic applications of 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiproliferative effects on cancer cells. Preliminary studies have demonstrated that 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell growth and survival, such as the PI3K/Akt pathway.

In addition to its potential therapeutic applications, 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide has been studied for its pharmacokinetic properties. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound's stability under physiological conditions and its ability to be metabolized by specific enzymes have also been investigated.

The synthesis of 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide involves several steps, including the formation of the dioxaindan ring and the introduction of the cyano and phenoxyphenyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of 2-cyano-3-(6-nitro-1,3-dioxaindan-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide. Preclinical studies are ongoing to evaluate its toxicity and efficacy in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide future clinical trials.

In conclusion, 2-cyano-3-(6-nitro-1,3-dioxaindan-5-y l)-N-(2-phenoxyphenyl)prop - 2 - enamide (CAS No. 847838 - 3 9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an intriguing candidate for further investigation and development as a therapeutic agent.